N-(4-ethoxyphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[3-(4-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O4S/c1-3-33-20-14-10-18(11-15-20)28-23(31)16-35-27-29-24-21-6-4-5-7-22(21)34-25(24)26(32)30(27)19-12-8-17(2)9-13-19/h4-15H,3,16H2,1-2H3,(H,28,31)
• InChI Key: QIXHJESZYBIKRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)C)OC5=CC=CC=C53
• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Therapeutic Potentials

• Synthesis of Novel Compounds

  Research has led to the synthesis of new chemical structures derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing the compound's foundational role in creating potentially beneficial pharmaceutical agents. These compounds have been evaluated for their COX-1/COX-2 inhibition and exhibited significant analgesic and anti-inflammatory activities, indicating potential applications in pain management and inflammation treatment (Abu‐Hashem et al., 2020).

• Anticancer Activity

  Certain derivatives have demonstrated appreciable cancer cell growth inhibition against a variety of cancer cell lines, suggesting potential uses in cancer therapy. The ability to inhibit growth in multiple types of cancer cells positions these compounds as promising candidates for further anticancer research (Al-Sanea et al., 2020).

• Antimicrobial Applications

  A series of novel thienopyrimidine linked rhodanine derivatives have been synthesized and shown potent antimicrobial activity against various bacterial and fungal strains, underscoring the compound's relevance in addressing antibiotic resistance and the development of new antimicrobial agents (Kerru et al., 2019).

• Analgesic and Anti-inflammatory Properties

  Pyrimidine derivatives based on the compound's framework have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research supports its potential in the development of new therapies for conditions associated with pain and inflammation (Sondhi et al., 2009).

• Radioisotope Labeling for Imaging

  The compound's derivatives have been explored in the context of radioisotope labeling, offering a pathway to novel radioligands for imaging specific proteins associated with disease processes, potentially aiding in the diagnosis and treatment of various conditions (Dollé et al., 2008).